Cas no 1025499-92-6 (3-(4-fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(4-fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione
• CAS No: 1025499-92-6
• MF: C₁₅H₁₁FN₂O₂S
• MW: 302.323445558548
• CID: 6042358
• PubChem ID: 16643916
• Update Time: 2025-06-08

3-(4-fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione
• 5-anilino-3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione
• 2,4-Thiazolidinedione, 3-(4-fluorophenyl)-5-(phenylamino)-
• AKOS016324096
• F3261-0158
• 3-(4-fluorophenyl)-5-(phenylamino)thiazolidine-2,4-dione
• SR-01000918491-1
• SR-01000918491
• AKOS002306035
• AT-057/43468506
• 1025499-92-6

• Inchi： 1S/C15H11FN2O2S/c16-10-6-8-12(9-7-10)18-14(19)13(21-15(18)20)17-11-4-2-1-3-5-11/h1-9,13,17H
• InChI Key： QIHJPAVWRHZZHD-UHFFFAOYSA-N
• SMILES： S1C(NC2=CC=CC=C2)C(=O)N(C2=CC=C(F)C=C2)C1=O

Computed Properties

• Exact Mass: 302.05252693g/mol
• Monoisotopic Mass: 302.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.7Ų

Additional information on 3-(4-fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione

3-(4-Fluorophenyl)-5-(Phenylamino)-1,3-Thiazolidine-2,4-dione: A Comprehensive Overview

3-(4-Fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione (CAS No. 1025499-92-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities, including anti-inflammatory, antidiabetic, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-(4-fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione.

Chemical Structure and Synthesis

The molecular formula of 3-(4-fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione is C₁₆H₁₃FN₂O₂S. The compound features a thiazolidinedione core with a 4-fluorophenyl substituent at the 3-position and a phenylamino group at the 5-position. The thiazolidinedione ring is a five-membered heterocyclic structure containing sulfur and nitrogen atoms, which imparts unique chemical properties to the molecule.

The synthesis of 3-(4-fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione typically involves several steps. One common approach is to start with the reaction of 4-fluorobenzaldehyde and thiourea to form an intermediate thiosemicarbazone. This intermediate is then cyclized in the presence of an acid catalyst to form the thiazolidinedione ring. Subsequently, the phenylamine group is introduced through a condensation reaction with phenylisocyanate or a similar reagent. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product while minimizing side reactions and environmental impact.

Biological Activities

3-(4-Fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. One of its key biological activities is its anti-inflammatory effect. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in various cell lines and animal models. This property makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(4-fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione has demonstrated significant antidiabetic activity. Studies have shown that it can improve insulin sensitivity and reduce blood glucose levels in diabetic animal models. The mechanism of action involves activation of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in glucose metabolism and insulin signaling.

Furthermore, recent research has explored the anticancer potential of 3-(4-fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be developed as a novel anticancer agent for treating specific types of cancer.

Clinical Trials and Future Prospects

The promising preclinical results of 3-(4-fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione have led to increased interest in its clinical evaluation. Several phase I and II clinical trials are currently underway to assess its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 3-(4-fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione. This includes improving its solubility and bioavailability through various formulation strategies such as nanoparticle delivery systems and prodrug approaches. These efforts aim to enhance the therapeutic index of the compound and broaden its potential applications.

Conclusion

3-(4-Fluorophenyl)-5-(phenylamino)-1,3-thiazolidine-2,4-dione (CAS No. 1025499-92-6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure confers diverse biological activities, including anti-inflammatory, antidiabetic, and anticancer properties. Ongoing research and clinical trials are expected to further elucidate its mechanisms of action and optimize its therapeutic applications. As our understanding of this compound continues to evolve, it holds promise as a valuable tool in the development of novel treatments for a range of diseases.